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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403

A comprehensive analysis of Pigment Yellow 194 reveals its robust performance profile across
various polymer systems, positioning it as a formidable contender against other high-
performance yellow pigments. This guide provides a detailed comparison with key alternatives,
supported by experimental data, to assist researchers and product developers in making
informed decisions for their specific applications.

Pigment Yellow 194, a benzimidazolone-based organic pigment, is prized for its excellent heat
stability, lightfastness, and chemical resistance, making it a popular choice for coloring plastics
such as PVC, polyolefins (PE, PP), and engineering plastics.[1][2] This report delves into a
comparative performance validation of Pigment Yellow 194 against three widely used
alternatives: Pigment Yellow 180, Pigment Yellow 154, and the inorganic Pigment Yellow 184
(Bismuth Vanadate).

Comparative Performance Data

To facilitate a clear comparison, the following tables summarize the key performance indicators
of Pigment Yellow 194 and its alternatives in various polymer systems. The data has been
compiled from various technical datasheets and industry sources.

Table 1: Performance in Polyolefins (HDPE)
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Pigment
Pigment Pigment Pigment Yellow 184
Property .
Yellow 194 Yellow 180 Yellow 154 (Bismuth
Vanadate)
Heat Stability
) ~280 290[3][4] 210[1] >300[5]
4
Lightfastness (1-
7-8[6] 6-7[3] 8[1] 8[7]
8 Scale)
Weather
Fastness (1-5 - 5[3] 5[1] 5[7]
Scale)
Migration
Resistance (1-5 Excellent[2] 5[4] 5[8] 5[9]
Scale)
Chemical
Resistance Excellent (5/5) Excellent (5/5)[3] Excellent (5/5)[1] Excellent (5/5)[7]
(Acid/Alkali)

Table 2: Performance in Polyvinyl Chloride (PVC)
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Pigment
Pigment Pigment Pigment Yellow 184
Property .
Yellow 194 Yellow 180 Yellow 154 (Bismuth
Vanadate)
Heat Stability ) Recommended[2 Recommended[1
. Suitable 210[10]
4 ] 1]
Lightfastness (1-
6-7[2] 8[8] 8[7]
8 Scale)
Migration
] 5 (in plasticized
Resistance (1-5 Excellent[2] 5[8] 5[9]
PVC)[4]
Scale)
o Recommended[l Recommended[3 Recommended )
Suitability Suitable[7]

] ] for rigid PVCI8]

Experimental Protocols

The performance data presented in this guide is based on standardized testing methodologies.
The following are detailed protocols for the key experiments cited.

Heat Stability Testing (based on ASTM D3045)

e Specimen Preparation: The pigment is compounded with the polymer resin (e.g., HDPE,
PVC) at a specified concentration (e.g., 0.1%, 1.0%). The compounded material is then
injection molded into standard test plaques.[12]

» Conditioning: The test plaques are conditioned at a standard laboratory atmosphere for a
minimum of 24 hours.[12]

o Exposure: The conditioned plaques are placed in a forced-air oven at a series of increasing
temperatures (e.g., in 10°C or 20°C increments). The dwell time at each temperature is
typically 5-10 minutes.[13]

o Evaluation: After each exposure interval, the color of the test plague is compared to an
unexposed control plaque. The heat stability is reported as the maximum temperature at
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which no significant color change is observed. A color difference (AE*ab) of 3 is often used
as the threshold for significant change.[13]

Lightfastness Testing (based on ISO 787-15, ISO 4892-2)

Specimen Preparation: Pigmented polymer plaques are prepared as described in the heat
stability protocol. Both a full shade (pigment only) and a tint tone (pigment with a
standardized amount of TiO2) are typically tested.[13]

Exposure: A portion of each test plague is masked with an opaque cover. The plaques are
then exposed to a controlled artificial light source (e.g., Xenon arc lamp) that simulates
natural sunlight in an accelerated weathering chamber.[13][14]

Evaluation: The color change of the exposed area is periodically assessed against the
unexposed (masked) area. The degree of color change is rated against the Blue Wool Scale,
where a rating of 8 indicates the highest lightfastness and 1 indicates the lowest.[13][15]

Chemical Resistance Testing

Specimen Preparation: Pigmented polymer plaques are prepared as previously described.

Immersion: The test plaques are partially immersed in solutions of 5% hydrochloric acid
(HCI) and 5% sodium hydroxide (NaOH) for a specified duration (e.g., 24 hours) at room
temperature.

Evaluation: After immersion, the plagues are removed, rinsed with deionized water, and
dried. The color of the immersed portion is compared to the un-immersed portion. The
resistance is rated on a 1-5 scale, where 5 indicates no change in color.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for validating the performance of a

pigment in a polymer system.
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Pigment Performance Validation Workflow

Conclusion

Pigment Yellow 194 demonstrates a well-rounded performance profile, particularly in terms of
its high heat stability and excellent chemical resistance, making it a reliable choice for a wide
range of plastic applications. When compared to Pigment Yellow 180, it offers similar or slightly
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better heat stability. While Pigment Yellow 154 may exhibit superior lightfastness, its heat
stability is significantly lower, limiting its use in high-temperature processing. The inorganic
Pigment Yellow 184 (Bismuth Vanadate) stands out for its exceptional heat stability and
lightfastness, positioning it as a premium performance option.

The selection of the optimal yellow pigment will ultimately depend on the specific requirements
of the polymer system, the processing conditions, and the end-use application's performance
demands. This guide provides the foundational data and methodologies to aid in this critical
selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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